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Compound of Interest

Compound Name: 2,2-dihydroxyacetic Acid

Cat. No.: B7802653 Get Quote

Technical Support Center: 2,2-Dihydroxyacetic
Acid Solubility
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in overcoming

solubility challenges with 2,2-dihydroxyacetic acid (also known as glyoxylic acid

monohydrate).

Frequently Asked Questions (FAQs)
Q1: What is the general solubility profile of 2,2-dihydroxyacetic acid?

A1: 2,2-dihydroxyacetic acid is a polar compound. It is freely soluble in water and also

soluble in polar organic solvents like dimethyl sulfoxide (DMSO) and alcohols (e.g., ethanol,

methanol).[1] However, it is insoluble in non-polar organic solvents such as diethyl ether,

hydrocarbons, esters, and aromatic solvents.[1]

Q2: I am having trouble dissolving 2,2-dihydroxyacetic acid in an organic solvent for my

reaction. What am I doing wrong?

A2: 2,2-dihydroxyacetic acid's insolubility in many common organic solvents is a frequent

issue. Its high polarity, due to the presence of two hydroxyl groups and a carboxylic acid group,

makes it incompatible with non-polar solvents. For reactions requiring an organic medium,
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consider using a polar aprotic solvent like DMSO or a short-chain alcohol. If the reaction

chemistry allows, using water as a solvent is often the simplest solution.

Q3: Can I increase the solubility of 2,2-dihydroxyacetic acid in aqueous solutions?

A3: Yes, the aqueous solubility of 2,2-dihydroxyacetic acid, which is already quite high, can

be further influenced by adjusting the pH of the solution. As a carboxylic acid, its solubility will

increase in basic conditions (higher pH) due to the formation of the more soluble carboxylate

salt.[2][3][4][5]

Q4: Are there any known co-solvent systems to improve the solubility of 2,2-dihydroxyacetic
acid for in-vitro/in-vivo studies?

A4: Yes, for drug development and biological assays, specific co-solvent systems have been

used to achieve desired concentrations. One such system involves a mixture of DMSO,

PEG300, Tween-80, and saline.[6] This approach is particularly useful for creating stock

solutions for preclinical studies.
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Issue Possible Cause Troubleshooting Steps

Precipitation of 2,2-

dihydroxyacetic acid from an

aqueous solution.

The pH of the solution is too

low (acidic).

Increase the pH of the solution

by adding a base (e.g., NaOH)

dropwise until the precipitate

dissolves. Carboxylic acids are

more soluble in their

deprotonated (salt) form, which

is favored at higher pH.

Difficulty dissolving 2,2-

dihydroxyacetic acid in DMSO.

The DMSO may have

absorbed moisture, or the

concentration is too high for

dissolution at room

temperature.

Use freshly opened,

anhydrous DMSO.[7] Gentle

heating and sonication can

also aid in dissolution.[8][9]

One source suggests a

solubility of up to 100 mg/mL in

DMSO with the use of

ultrasound.

Phase separation occurs when

mixing an aqueous solution of

2,2-dihydroxyacetic acid with

an organic solvent.

The chosen organic solvent is

immiscible with water and is

non-polar.

Select a polar, water-miscible

organic solvent such as

ethanol, methanol, or DMSO if

a mixed solvent system is

required.

Inconsistent results in

biological assays.

Poor solubility or precipitation

of the compound in the assay

medium.

Consider preparing a stock

solution in a suitable solvent

like DMSO and then diluting it

into the aqueous assay buffer.

Ensure the final concentration

of the organic solvent is

compatible with your

experimental system. The use

of a co-solvent system may be

necessary to maintain

solubility.
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The following table summarizes the available and estimated solubility data for 2,2-
dihydroxyacetic acid in various solvents.

Solvent Temperature
Solubility (

g/100 mL)

Molar Solubility

(mol/L)
Notes

Water 25 °C > 50 (Estimated) > 5.43

Described as

"freely soluble"

or "very soluble".

[1]

Ethanol 25 °C
~10 - 30

(Estimated)
~1.09 - 3.26

Described as

"soluble".[1]

Methanol 25 °C
~10 - 30

(Estimated)
~1.09 - 3.26

Described as

"soluble".

Dimethyl

Sulfoxide

(DMSO)

25 °C 1.8 0.196

A solubility of 18

mg/mL has been

reported.[7]

Another source

indicates up to

100 mg/mL is

achievable with

sonication.

Diethyl Ether 25 °C Insoluble Insoluble [1]

Hydrocarbons 25 °C Insoluble Insoluble [1]

Note: Estimated values are based on qualitative descriptions from technical data sheets.

Experimental Protocols
Protocol 1: Enhancing Aqueous Solubility via pH
Adjustment
This protocol describes a general method for increasing the solubility of 2,2-dihydroxyacetic
acid in an aqueous solution by modifying the pH.
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Materials:

2,2-dihydroxyacetic acid

Deionized water

1 M Sodium Hydroxide (NaOH) solution

pH meter or pH indicator strips

Stir plate and stir bar

Procedure:

Add the desired amount of 2,2-dihydroxyacetic acid to a volume of deionized water.

Stir the suspension at room temperature.

Slowly add the 1 M NaOH solution dropwise to the suspension while continuously monitoring

the pH.

Continue adding the base until the 2,2-dihydroxyacetic acid is fully dissolved.

Record the final pH of the solution.

Protocol 2: Preparation of a Co-solvent Formulation for
In-vivo Studies
This protocol provides a method for preparing a stock solution of 2,2-dihydroxyacetic acid in

a co-solvent system suitable for animal studies, targeting a concentration of ≥ 2.5 mg/mL.[6]

Materials:

2,2-dihydroxyacetic acid

Dimethyl sulfoxide (DMSO)

PEG300
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Tween-80

Saline solution (0.9% NaCl)

Procedure:

Prepare a stock solution of 2,2-dihydroxyacetic acid in DMSO (e.g., 25 mg/mL).

To prepare 1 mL of the final formulation, add the solvents in the following order, ensuring the

solution is clear after each addition:

Add 100 µL of the DMSO stock solution to 400 µL of PEG300. Mix thoroughly.

Add 50 µL of Tween-80 to the mixture. Mix thoroughly.

Add 450 µL of saline to reach a final volume of 1 mL. Mix thoroughly.

The final concentration of 2,2-dihydroxyacetic acid in this formulation will be 2.5 mg/mL.
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Caption: Troubleshooting workflow for solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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